Cas no 77780-50-8 (tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate)
77780-50-8 structure
Product Name:tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
CAS No:77780-50-8
MF:C7H11N3O2S2
MW:233.311138391495
MDL:MFCD24473494
CID:5606216
PubChem ID:20558141
Update Time:2025-09-22
tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL970072
- 77780-50-8
- EN300-8756684
- tert-butyl n-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
- Carbamic acid, N-(4,5-dihydro-5-thioxo-1,3,4-thiadiazol-2-yl)-, 1,1-dimethylethyl ester
- tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate
-
- MDL: MFCD24473494
- Inchi: 1S/C7H11N3O2S2/c1-7(2,3)12-5(11)8-4-9-10-6(13)14-4/h1-3H3,(H,10,13)(H,8,9,11)
- InChI Key: MXKUIQRIPPKLEK-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NC1=NNC(=S)S1
Computed Properties
- Exact Mass: 233.02926895g/mol
- Monoisotopic Mass: 233.02926895g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 296
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 120Ų
Experimental Properties
- Density: 1.45±0.1 g/cm3(Predicted)
- pka: 5.02±0.20(Predicted)
tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-8756684-1.0g |
tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate |
77780-50-8 | 95.0% | 1.0g |
$0.0 | 2025-03-21 | |
| Enamine | EN300-8756684-1g |
tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate |
77780-50-8 | 1g |
$0.0 | 2023-09-01 |
tert-butyl N-(5-sulfanyl-1,3,4-thiadiazol-2-yl)carbamate Related Literature
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
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